4-(acetylamino)phenyl 4-iodobenzenesulfonate

• IUPAC Name: (4-acetamidophenyl) 4-iodobenzenesulfonate
• InChI: InChI=1S/C14H12INO4S/c1-10(17)16-12-4-6-13(7-5-12)20-21(18,19)14-8-2-11(15)3-9-14/h2-9H,1H3,(H,16,17)
• InChI Key: XYIYZSCRVNEANS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)I
• Molecular Formula: C14H12INO4S
• Molecular Weight: 417.22 g/mol

Description

"4-(acetylamino)phenyl 4-iodobenzenesulfonate" is an organic compound that has garnered interest in various fields of chemistry due to its potential applications and unique properties. This document explores its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of compounds related to this compound involves multiple steps, including acetylation, sulfonylation, and iodination reactions. For instance, synthesis pathways often start from simpler phenyl or pyridinium compounds, undergoing modifications like O-4-acetylamino-benzenesulfonylation to achieve the desired sulfonate derivatives (Khalid et al., 2021).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates a variety of interactions and packing motifs in their crystalline forms. For example, extended π-conjugated materials based on methyl pyridinium compounds exhibit interesting structural features, including hydrogen bonding and π–π stacking interactions, which contribute to their optical properties (Antony et al., 2019).

Chemical Reactions and Properties

Compounds like this compound participate in various chemical reactions, including inhibitory effects on corrosion in acidic mediums and interactions with different reagents under specific conditions. These reactions often involve changes in the electronic structure or the formation of new bonds, leading to different chemical properties and applications (Ehsani et al., 2015).

Physical Properties Analysis

The physical properties of these compounds, such as thermal stability, solubility, and optical properties, are closely linked to their molecular structure and synthesis methods. For instance, the thermal and optical analysis of π-conjugated chromophores reveals insights into their stability and potential applications in materials science (Antony et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity, acidity, and electron distribution, are explored through various analytical techniques, such as NMR, FTIR, and X-ray diffraction. These analyses provide a deeper understanding of the compound's behavior in different chemical environments and its potential for further chemical modifications (Khalid et al., 2021).

Safety and Hazards

The safety data sheet for a related compound, Acetaminophen Related Compound A, indicates that it causes serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling and wearing eye/face protection.